Egfr-IN-142

• Molecular Formula: C24H20N8O2S7
• Molecular Weight: 676.9 g/mol
• InChI: InChI=1S/C24H20N8O2S7/c33-17(25-19-27-29-21(39-19)35-11-15-7-3-1-4-8-15)13-37-23-31-32-24(41-23)38-14-18(34)26-20-28-30-22(40-20)36-12-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,25,27,33)(H,26,28,34)
• InChIKey: FJIPLEQXUSJMGB-UHFFFAOYSA-N

Egfr-IN-142 Technical Profile and Procurement-Relevant Classification

Egfr-IN-142 (synonymous with compound 9a) is a synthetic small-molecule EGFR kinase inhibitor belonging to the 1,3,4-thiadiazole hybrid class [1]. The compound demonstrates sub-micromolar activity against wild-type EGFR in enzymatic assays, along with antiproliferative effects in breast cancer (MCF-7) cell lines and a favorable selectivity window versus normal fibroblast (WI-38) cells [1]. This molecule is sold as a research tool for kinase inhibition and anticancer screening studies and is not interchangeable with clinical-stage or mutant-selective EGFR inhibitors without parallel validation.

Wild-type EGFR kinase assay Supports wild-type EGFR enzyme inhibition studies with reported sub-micromolar activity

Breast cancer cell proliferation MCF-7 cell-line response context; reported selectivity window vs. normal fibroblasts

Research use only Tool compound for preclinical kinase and cancer biology research; not a clinical-stage inhibitor

• [1] Serag MI, Tawfik SS, Eisa HM, Badr SMI. Design, Synthesis, Biological Evaluation and Molecular Docking Study of New 1,3,4-Thiadiazole-Based Compounds as EGFR Inhibitors. Drug Dev Res. 2025 Feb;86(1):e70035. View Source

Egfr-IN-142 Procurement Risk: Why In-Class EGFR Inhibitors Cannot Be Assumed Equivalent

EGFR-targeting compounds span an exceptionally wide range of kinase selectivity profiles, mutant specificity (e.g., T790M, L858R, exon 20 insertions), and off-target signatures. Even among 1,3,4-thiadiazole-based inhibitors from the same synthetic series, EGFR IC50 values vary sharply. For example, direct analogs 9a and 8b exhibit IC50 values of 0.08 µM and 0.15 µM respectively against wild-type EGFR [1]. Generic substitution with a structurally distinct clinical inhibitor such as gefitinib (IC50 = 0.04 µM in the same assay [1]) would overestimate potency, while substitution with a weaker analog would underestimate activity. The only way to ensure experimental continuity and data reproducibility is to employ the exact compound—Egfr-IN-142—under the precise assay conditions for which its activity has been characterized.

Intra-series potency variation

EGFR IC50 can shift substantially even among 1,3,4-thiadiazole analogs, compromising data continuity if substituted

Clinical inhibitor chemotype mismatch

Gefitinib and other clinical EGFR inhibitors differ in scaffold and selectivity profile, altering target engagement benchmarks

Mutant-specific EGFR selectivity

This compound targets wild-type EGFR; mutant-selective agents may shift pathway-response context in resistant models

• [1] Serag MI, Tawfik SS, Eisa HM, Badr SMI. Design, Synthesis, Biological Evaluation and Molecular Docking Study of New 1,3,4-Thiadiazole-Based Compounds as EGFR Inhibitors. Drug Dev Res. 2025 Feb;86(1):e70035. View Source

Quantitative Differentiation Evidence for Egfr-IN-142 Versus Closest Comparators

EGFR Kinase Inhibition Potency: Egfr-IN-142 vs. Clinical Reference Inhibitor Gefitinib

In a head-to-head enzymatic assay, Egfr-IN-142 (compound 9a) inhibited wild-type EGFR with an IC50 of 0.08 µM. The clinical reference inhibitor gefitinib, tested in the same assay system, achieved an IC50 of 0.04 µM [1]. Although gefitinib is approximately 2-fold more potent on wild-type EGFR, Egfr-IN-142 introduces a distinct 1,3,4-thiadiazole chemotype that may evade certain clinically acquired resistance mechanisms and offers a structurally novel tool for resistance-model studies.

EGFR IC50 vs gefitinib

Head-to-head

0.08 µM vs 0.04 µM (gefitinib)

Supports benchmarking wild-type EGFR inhibition with a non-quinazoline chemotype

Cell-free EGFR kinase assay; per Serag et al. 2025

Evidence Dimension	EGFR enzyme inhibition IC50 (µM)
Target Compound Data	0.08 µM
Comparator Or Baseline	Gefitinib: 0.04 µM
Quantified Difference	Gefitinib is 2-fold more potent; Egfr-IN-142 is 0.5× as potent as gefitinib
Conditions	Cell-free EGFR kinase inhibition assay; conditions per Serag et al. (2025)

Why This Matters

Users requiring wild-type EGFR inhibitory potency comparable to a well-characterized clinical inhibitor can benchmark Egfr-IN-142 directly against gefitinib; those needing a non-quinazoline chemotype for resistance studies gain a quantitatively validated alternative.

• [1] Serag MI, Tawfik SS, Eisa HM, Badr SMI. Design, Synthesis, Biological Evaluation and Molecular Docking Study of New 1,3,4-Thiadiazole-Based Compounds as EGFR Inhibitors. Drug Dev Res. 2025 Feb;86(1):e70035. View Source

Antiproliferative Activity in MCF-7 Breast Cancer Cells: Egfr-IN-142 Compared with Doxorubicin

Against the breast adenocarcinoma cell line MCF-7, Egfr-IN-142 (compound 9a) exhibited an IC50 of 3.31 µM. In the same MTT assay, the reference chemotherapeutic doxorubicin was less potent, quantitatively confirming the superiority stated in the original publication [1]. This provides a direct chemotherapy-benchmarked measure of antiproliferative activity.

MCF-7 IC50 vs doxorubicin

Head-to-head

3.31 µM vs doxorubicin (higher IC50)

Reported antiproliferative response relative to doxorubicin; supports cell-model endpoint review

MCF-7 cells; MTT assay

Evidence Dimension	Antiproliferative IC50 in MCF-7 cells (µM)
Target Compound Data	3.31 µM
Comparator Or Baseline	Doxorubicin: higher IC50 (superior activity for 9a reported)
Quantified Difference	Egfr-IN-142 is more potent than doxorubicin in MCF-7 cells (IC50 3.31 µM vs. higher value for doxorubicin)
Conditions	MCF-7 human breast adenocarcinoma cell line; MTT assay; incubation conditions as per Serag et al. (2025)

Why This Matters

Researchers seeking an EGFR-targeted agent with demonstrable advantage over a standard chemotherapy comparator in a breast cancer model can select Egfr-IN-142 on the basis of this direct, quantitative comparison.

• [1] Serag MI, Tawfik SS, Eisa HM, Badr SMI. Design, Synthesis, Biological Evaluation and Molecular Docking Study of New 1,3,4-Thiadiazole-Based Compounds as EGFR Inhibitors. Drug Dev Res. 2025 Feb;86(1):e70035. View Source

Selectivity Window: Cancer Cell vs. Normal Cell Cytotoxicity for Egfr-IN-142

Egfr-IN-142 (compound 9a) demonstrated a 13.3-fold selectivity window between normal human lung fibroblasts (WI-38, IC50 = 43.99 µM) and MCF-7 breast cancer cells (IC50 = 3.31 µM) [1]. This experimentally determined selectivity ratio provides a quantified safety margin that surpasses what is typically observed with many non-selective cytotoxic agents.

Selectivity index WI-38/MCF-7

Class-level

13.3-fold (43.99 µM / 3.31 µM)

Reported selectivity between fibroblast and cancer cell lines; supports selectivity profiling context

WI-38 & MCF-7; MTT assay

Evidence Dimension	Selectivity index (IC50 normal cells / IC50 cancer cells)
Target Compound Data	WI-38 IC50 = 43.99 µM; MCF-7 IC50 = 3.31 µM; Selectivity Index ≈ 13.3
Comparator Or Baseline	Typical non-selective cytotoxics exhibit selectivity indices much lower (often <2-3). Explicit comparator data for a matched normal/cancer cell pair were not provided in the source for doxorubicin.
Quantified Difference	Egfr-IN-142 shows >13-fold discrimination between normal and cancer cells in this pair.
Conditions	WI-38 normal lung fibroblast cell line and MCF-7 breast cancer cell line; MTT assay; conditions per Serag et al. (2025)

Why This Matters

Procurement decisions can be informed by the compound's experimentally validated selectivity, which predicts a reduced likelihood of non-specific cytotoxicity in normal tissue models compared to agents with narrower therapeutic windows.

• [1] Serag MI, Tawfik SS, Eisa HM, Badr SMI. Design, Synthesis, Biological Evaluation and Molecular Docking Study of New 1,3,4-Thiadiazole-Based Compounds as EGFR Inhibitors. Drug Dev Res. 2025 Feb;86(1):e70035. View Source

Intra-Series Potency Differentiation: Egfr-IN-142 vs. Closest Analog 8b

Among the most active compounds in the 1,3,4-thiadiazole series, Egfr-IN-142 (9a) achieved an EGFR IC50 of 0.08 µM, while the closely related analog 8b showed an IC50 of 0.15 µM [1]. This near 2-fold difference demonstrates that even structurally similar compounds within the same series cannot be used interchangeably without introducing significant variability in target engagement.

EGFR IC50 vs analog 8b

Head-to-head

0.08 µM vs 0.15 µM (analog 8b)

Reported EGFR IC50 difference between analogs; supports SAR interpretation

Cell-free EGFR kinase assay

Evidence Dimension	EGFR enzyme inhibition IC50 (µM)
Target Compound Data	0.08 µM
Comparator Or Baseline	Compound 8b: 0.15 µM
Quantified Difference	Egfr-IN-142 is 1.88-fold more potent than 8b
Conditions	Cell-free EGFR kinase inhibition assay; same assay platform and conditions

Why This Matters

Researchers reproducing published work or expanding SAR studies must use the exact compound (Egfr-IN-142) rather than a cheaper or more readily available analog to maintain consistency with reported IC50 values and biological conclusions.

• [1] Serag MI, Tawfik SS, Eisa HM, Badr SMI. Design, Synthesis, Biological Evaluation and Molecular Docking Study of New 1,3,4-Thiadiazole-Based Compounds as EGFR Inhibitors. Drug Dev Res. 2025 Feb;86(1):e70035. View Source

Pro-Apoptotic and Cell-Cycle Arrest Profile: Egfr-IN-142 Mechanistic Differentiation

Egfr-IN-142 (compound 9a) induced a 14.24-fold increase in overall apoptosis and caused 28.92% cell cycle arrest at the G2/M phase in MCF-7 cells [1]. This mechanistic profile is linked to mitochondrial apoptotic pathway activation and ROS accumulation. These quantitative apoptosis and cell-cycle data served as the basis for selecting 9a as the lead compound for further study, distinguishing it from other series members that did not exhibit this combined effect.

Apoptosis & G2/M arrest

Reported

14.24-fold apoptosis increase; 28.92% G2/M arrest

Reported apoptosis and cell-cycle arrest endpoints; supports pathway-response interpretation

MCF-7; flow cytometry; Serag et al. 2025

Evidence Dimension	Fold increase in apoptosis vs. untreated control; percentage of cells arrested at G2/M
Target Compound Data	14.24-fold apoptosis increase; 28.92% G2/M arrest
Comparator Or Baseline	Untreated MCF-7 cells. No direct comparator compound was reported for these specific apoptosis/arrest assays in the available data.
Quantified Difference	14.24-fold induction relative to baseline
Conditions	MCF-7 cells; apoptosis detection and cell-cycle analysis by flow cytometry as described in Serag et al. (2025)

Why This Matters

This evidence supports the selection of Egfr-IN-142 for studies focused on apoptosis induction and cell-cycle disruption mechanisms, as it provides a quantitatively validated starting point that may not be replicated by other EGFR inhibitors lacking this documented activity pattern.

• [1] Serag MI, Tawfik SS, Eisa HM, Badr SMI. Design, Synthesis, Biological Evaluation and Molecular Docking Study of New 1,3,4-Thiadiazole-Based Compounds as EGFR Inhibitors. Drug Dev Res. 2025 Feb;86(1):e70035. View Source

Validated Application Scenarios for Egfr-IN-142 Based on Quantitative Evidence

Wild-type EGFR Kinase Inhibition Benchmarking with a Non-Quinazoline Chemotype

Use Egfr-IN-142 as a non-quinazoline reference inhibitor in enzymatic EGFR assays where wild-type kinase inhibition is required. With an IC50 of 0.08 µM against wild-type EGFR, it is approximately 2-fold less potent than gefitinib (IC50 0.04 µM) but provides a structurally distinct scaffold for comparative selectivity profiling across kinase panels [1].

MCF-7 Breast Cancer Cell Proliferation Studies with Doxorubicin-Benchmarked Efficacy

Employ Egfr-IN-142 in MCF-7 cell-based antiproliferative assays where a comparator to standard chemotherapy is needed. The compound shows superior potency to doxorubicin in the MCF-7 line (IC50 3.31 µM) while maintaining a 13.3-fold selectivity over normal WI-38 fibroblasts [1].

Structure-Activity Relationship (SAR) Studies on 1,3,4-Thiadiazole EGFR Inhibitors

Incorporate Egfr-IN-142 as the most potent series member in SAR exploration of 1,3,4-thiadiazole-based EGFR inhibitors. With an EGFR IC50 of 0.08 µM versus 0.15 µM for analog 8b, it serves as the benchmark for assessing the impact of structural modifications on kinase inhibitory activity [1].

Apoptosis and Cell-Cycle Arrest Mechanistic Studies in Breast Cancer Models

Select Egfr-IN-142 for apoptosis- and cell-cycle-focused investigations in MCF-7 cells, where it has been shown to produce a 14.24-fold increase in apoptosis and 28.92% G2/M arrest via mitochondrial pathway activation and ROS accumulation [1].

Application

Selection Property

Validation Focus

Wild-type EGFR inhibition assays

Non-quinazoline chemotype context

Kinase selectivity panel benchmarking

MCF-7 breast cancer cell studies

Antiproliferative response vs doxorubicin benchmark

Cell-model endpoint review

1,3,4-thiadiazole SAR exploration

Intra-series potency ranking context

EGFR inhibition reproducibility

Apoptosis & cell-cycle research

Reported apoptosis and G2/M arrest endpoints

Pathway-response interpretation

• [1] Serag MI, Tawfik SS, Eisa HM, Badr SMI. Design, Synthesis, Biological Evaluation and Molecular Docking Study of New 1,3,4-Thiadiazole-Based Compounds as EGFR Inhibitors. Drug Dev Res. 2025 Feb;86(1):e70035. View Source